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Compound of Interest

Compound Name: PD 135158
CAS No.: 130285-87-9
Cat. No.: B1139079
Get Quote
. J

Executive Summary

PD 135158 is a potent, selective antagonist of the CCK-B receptor (ICso ~2.8 nM),
distinguishing it from non-selective agents like proglumide. In mouse behavioral models, it
exhibits a bell-shaped dose-response curve, necessitating precise dosage optimization. It is
primarily used to block the anxiogenic effects of endogenous cholecystokinin (CCK-4/CCK-8)
and has shown efficacy in preventing the development of morphine tolerance and withdrawal

symptoms.

Key Dosage Parameters (Mouse)
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Parameter Recommended Range Optimal Starting Point

Anxiolytic Dose 0.001 — 0.1 mg/kg 0.01 mg/kg

Morphine Withdrawal 0.01 — 1.0 mg/kg 0.1 mg/kg

Route Subcutaneous (s.c.) or s.c.[2][3][4] (preferred for
Intraperitoneal (i.p.)[1] kinetics)

Pretreatment Time 30 — 60 minutes 40 minutes

_ 5-10% DMSO + 1-5% Tween
Vehicle ) See Protocol Below
80 + Saline

Pharmacology & Mechanism of Action

PD 135158 functions by competitively blocking CCK-B receptors, which are densely expressed
in the amygdala, hippocampus, and cortex. Activation of these receptors by CCK-4 typically
triggers panic and anxiety-like behaviors. By antagonizing this pathway, PD 135158 exerts an
anxiolytic effect without the sedation often seen with benzodiazepines.

Mechanism: CCK-B Signhaling Blockade

The following diagram illustrates the signaling cascade blocked by PD 135158.
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Caption: PD 135158 prevents CCK-induced anxiety by blocking the Gg-coupled CCK-B
receptor pathway.
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Formulation & Handling

PD 135158 is a peptoid/small molecule with limited aqueous solubility. Improper solubilization
can lead to precipitation in vivo, causing erratic behavioral data.

Vehicle Preparation Protocol

Target Concentration: 0.1 mg/mL (allows injection of 10 mL/kg for a 1 mg/kg dose).
e Stock Solution (100x): Dissolve 10 mg of PD 135158 in 1 mL of 100% DMSO.
o Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
e Working Solution (Injection Ready):
o Take 100 pL of Stock Solution.
o Add 50 pL Tween 80 (mix well).
o Slowly add 850 pL of warm sterile saline (0.9% NacCl) while vortexing.
o Final Composition: 10% DMSO / 5% Tween 80 / 85% Saline.[5]
» Control Vehicle: Prepare the exact same mixture without the drug for control animals.

Experimental Protocols
Protocol A: Anxiolytic Assessment (Elevated Plus Maze)

This protocol is designed to detect the anxiolytic effects of PD 135158. Note that high doses
(>1 mg/kg) may lose efficacy due to non-specific effects or receptor desensitization (bell-
shaped curve).

Subjects: Male C57BL/6J mice (8—12 weeks). Groups: Vehicle, 0.001 mg/kg, 0.01 mg/kg, 0.1
mg/kg (n=8-10 per group).

» Habituation: Handle mice for 3 days prior to testing to reduce baseline stress.

o Administration: Inject PD 135158 (s.c.) 40 minutes prior to testing.
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e Testing:
o Place mouse in the center zone of the Elevated Plus Maze (EPM) facing an open arm.
o Record behavior for 5 minutes.

e Analysis: Calculate % Time in Open Arms and % Open Arm Entries.

o Success Criteria: Significant increase in open arm time vs. vehicle without a decrease in
total distance traveled (sedation).

Protocol B: Morphine Withdrawal/Tolerance Study

CCK-B antagonists can potentiate opioid analgesia and prevent the "anti-analgesic" adaptions
that lead to tolerance.

Workflow:

e Induction (Days 1-5): Administer Morphine (10 mg/kg, s.c.) twice daily.

¢ Intervention: Co-administer PD 135158 (0.01 - 0.1 mg/kg, s.c.) with every morphine injection.
e Challenge (Day 6):

o Test 1 (Tolerance): Administer Morphine alone. Measure analgesia (Tail Flick/Hot Plate).
Expectation: PD 135158 group retains analgesic efficacy.

o Test 2 (Withdrawal): Administer Naloxone (1 mg/kg).[6] Measure jumping, wet dog shakes,
and weight loss. Expectation: PD 135158 group shows reduced withdrawal signs.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for evaluating PD 135158 in anxiety and withdrawal models.

Troubleshooting & Optimization

Issue Probable Cause Solution

) Reduce dose to 0.001 mg/kg.
Dose too high (Bell-shaped ]
No Effect Observed | CCK antagonists often lose
curve
efficacy at high doses.

Increase DMSO to 10% or
Precipitation at Injection Poor solubility warm the solution to 37°C

before injection.

Verify locomotor activity in an
Sedation Off-target effects Open Field Test. PD 135158

should not be sedative.

Ensure minimal handling
High Variability Stress-induced CCK release stress immediately before the

T-40 min injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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